Cas no 1258650-85-9 (2-(3-aminophenyl)(benzyl)aminoacetamide)

• Product Name: 2-(3-aminophenyl)(benzyl)aminoacetamide
• CAS No: 1258650-85-9
• CID: 4582965
• Update Time: 2025-07-17

2-(3-aminophenyl)(benzyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminophenyl)(benzyl)aminoacetamide

Additional information on 2-(3-aminophenyl)(benzyl)aminoacetamide

Professional Introduction to Compound with CAS No 1258650-85-9 and Product Name 2-(3-aminophenyl)(benzyl)aminoacetamide

Compound with the CAS number 1258650-85-9 and the product name 2-(3-aminophenyl)(benzyl)aminoacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of both amino and benzyl functional groups in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in medicinal chemistry.

The 2-(3-aminophenyl)(benzyl)aminoacetamide structure is notable for its ability to interact with biological targets in a manner that could be exploited for therapeutic purposes. The amine groups, particularly the one at the 3-position of the phenyl ring, provide opportunities for hydrogen bonding and other forms of non-covalent interactions, which are crucial for the design of small-molecule inhibitors or modulators. These interactions are fundamental to understanding how such compounds might modulate biological pathways and potentially treat various diseases.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological systems in innovative ways. The 2-(3-aminophenyl)(benzyl)aminoacetamide compound fits well within this trend, as it combines structural features that are often associated with high-affinity binders. The benzyl group, for instance, can enhance solubility and bioavailability, while the aminoacetamide moiety is known for its role in protein-protein interactions and enzyme inhibition.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially leading to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The precise arrangement of functional groups in 2-(3-aminophenyl)(benzyl)aminoacetamide suggests that it might be able to modulate these targets effectively.

The synthesis of 2-(3-aminophenyl)(benzyl)aminoacetamide also presents an interesting challenge from a chemical perspective. The need to introduce multiple functional groups in a controlled manner while maintaining high yield and purity requires sophisticated synthetic strategies. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one, but optimizing the process remains a key focus for researchers.

From a computational chemistry standpoint, 2-(3-aminophenyl)(benzyl)aminoacetamide offers a rich area for investigation. Molecular modeling techniques can be used to predict how this compound might bind to biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and can help researchers design derivatives with improved properties. Additionally, computational studies can provide insights into the compound's pharmacokinetic behavior, which is critical for assessing its potential as a drug candidate.

The pharmacological profile of 2-(3-aminophenyl)(benzyl)aminoacetamide is still being elucidated, but preliminary data suggest that it may exhibit significant therapeutic potential. Researchers are particularly interested in its ability to interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. By modulating these pathways, this compound could potentially offer benefits in treating conditions such as cardiovascular disease and autoimmune disorders.

In conclusion, 2-(3-aminophenyl)(benzyl)aminoacetamide, identified by its CAS number 1258650-85-9, represents a promising avenue for innovation in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further development into novel therapeutic agents. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions faced today.